Cas no 216160-41-7 (2-Pyridinecarboxylicacid, 6-(2-chloroacetyl)-, methyl ester)

2-Pyridinecarboxylic acid, 6-(2-chloroacetyl)-, methyl ester is a versatile intermediate in organic synthesis, particularly valued for its reactive chloroacetyl and ester functional groups. The pyridine core enhances its utility in heterocyclic chemistry, while the chloroacetyl moiety allows for further derivatization through nucleophilic substitution reactions. The methyl ester group improves solubility and facilitates subsequent hydrolysis or transesterification. This compound is commonly employed in pharmaceutical and agrochemical research for constructing complex molecular frameworks. Its stability under standard conditions and well-defined reactivity profile make it a reliable reagent for targeted synthetic applications. Proper handling is advised due to the potential lachrymatory effects of the chloroacetyl group.
2-Pyridinecarboxylicacid, 6-(2-chloroacetyl)-, methyl ester structure
216160-41-7 structure
Product Name:2-Pyridinecarboxylicacid, 6-(2-chloroacetyl)-, methyl ester
CAS No:216160-41-7
MF:C9H8ClNO3
MW:213.617721557617
MDL:MFCD13173245
CID:243257
PubChem ID:10943828
Update Time:2025-10-29

2-Pyridinecarboxylicacid, 6-(2-chloroacetyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxylicacid, 6-(2-chloroacetyl)-, methyl ester
    • 2-Pyridinecarboxylicacid, 6-(chloroacetyl)-, methyl ester (9CI)
    • methyl 6-(2-chloroacetyl)pyridine-2-carboxylate
    • SY278314
    • methyl6-(2-chloroacetyl)pyridine-2-carboxylate
    • AKOS024461908
    • DTXSID30449266
    • EN300-747077
    • SCHEMBL6578005
    • 2-PYRIDINECARBOXYLIC ACID, 6-(CHLOROACETYL)-, METHYL ESTER
    • 216160-41-7
    • 2-Pyridinecarboxylic acid, 6-(chloroacetyl)-, methyl ester (9CI)
    • CS-0449938
    • Z1269220580
    • MFCD13173245
    • Methyl 6-(2-chloroacetyl)picolinate
    • 6-(Chloroacetyl)-2-pyridinecarboxylic acid methyl ester
    • MDL: MFCD13173245
    • Inchi: 1S/C9H8ClNO3/c1-14-9(13)7-4-2-3-6(11-7)8(12)5-10/h2-4H,5H2,1H3
    • InChI Key: DANSJQWCTFAIFG-UHFFFAOYSA-N
    • SMILES: ClCC(C1C=CC=C(C(=O)OC)N=1)=O

Computed Properties

  • Exact Mass: 213.0192708g/mol
  • Monoisotopic Mass: 213.0192708g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 56.3Ų

2-Pyridinecarboxylicacid, 6-(2-chloroacetyl)-, methyl ester Pricemore >>

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